Cas no 1621387-26-5 ((1-(m-Tolyl)vinyl)boronic acid)

• Product Name: (1-(m-Tolyl)vinyl)boronic acid
• CAS No: 1621387-26-5
• MF: C₉H₁₁BO₂
• MW: 161.993442773819
• CID: 5702579
• PubChem ID: 130141896
• Update Time: 2023-10-14

(1-(m-Tolyl)vinyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-(m-Tolyl)vinyl)boronic acid
• 1621387-26-5
• Boronic acid, B-[1-(3-methylphenyl)ethenyl]-

• Inchi： 1S/C9H11BO2/c1-7-4-3-5-9(6-7)8(2)10(11)12/h3-6,11-12H,2H2,1H3
• InChI Key： IVKZVBLDJARSHW-UHFFFAOYSA-N
• SMILES： OB(C(=C)C1C=CC=C(C)C=1)O

Computed Properties

• Exact Mass: 162.0852098g/mol
• Monoisotopic Mass: 162.0852098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.065±0.06 g/cm3(Predicted)
• Boiling Point: 333.3±45.0 °C(Predicted)
• pka: 9.12±0.43(Predicted)